N-(furan-2-ylmethyl)-3,5-dimethyl-N-(thiophen-3-ylmethyl)isoxazole-4-sulfonamide

• IUPAC Name: N-(furan-2-ylmethyl)-3,5-dimethyl-N-(thiophen-3-ylmethyl)-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C15H16N2O4S2/c1-11-15(12(2)21-16-11)23(18,19)17(8-13-5-7-22-10-13)9-14-4-3-6-20-14/h3-7,10H,8-9H2,1-2H3
• InChI Key: OMYDAPMZZWJWMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N(CC2=CSC=C2)CC3=CC=CO3
• Molecular Formula: C15H16N2O4S2
• Molecular Weight: 352.4 g/mol
• CAS No.: 1235318-98-5

Description

N-(furan-2-ylmethyl)-3,5-dimethyl-N-(thiophen-3-ylmethyl)isoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H16N2O4S2 and its molecular weight is 352.42. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

A study by Sappani and Karthikeyan (2014) explored the use of furan-2-ylmethyl and thiophen-3-ylmethyl derivatives as inhibitors for mild steel corrosion in sulfuric acid solution. Their research showed that these compounds effectively prevent corrosion, with inhibition efficiency increasing with concentration. The protective film formed by these compounds on the metal surface was found to obey Langmuir adsorption isotherm, indicating strong and efficient adsorption onto the metal surface (Sappani & Karthikeyan, 2014).

Carbonic Anhydrase Inhibition

Compounds incorporating furan-, thiophene-, and pyrrole-carboxamide moieties have been identified as potent inhibitors of carbonic anhydrase (CA) isozymes II and IV, with significant implications for developing novel antiglaucoma agents. These findings open up new avenues for treating glaucoma, suggesting that these sulfonamides could offer a new class of therapeutic agents with the potential for improved efficacy and reduced side effects compared to current treatments (Ilieș et al., 2000).

Molecular Conformation Studies

Erturk et al. (2016) investigated the tautomeric behavior of sulfonamide derivatives to understand better their pharmaceutical and biological activities. Through spectroscopic methods, they identified the presence of different tautomeric forms, which directly impact the compound's biological and pharmacological properties. This research contributes to the fundamental understanding of how structural variations at the molecular level can affect drug action, providing a basis for designing more effective and targeted therapeutic agents (Erturk et al., 2016).